4-Nitroquinoline-5,8-dione

• Molecular Formula: C9H4N2O4
• Molecular Weight: 204.14 g/mol
• IUPAC Name: 4-nitroquinoline-5,8-dione
• InChI: InChI=1S/C9H4N2O4/c12-6-1-2-7(13)9-8(6)5(11(14)15)3-4-10-9/h1-4H
• InChI Key: WONHULSYXZAYFN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)C2=NC=CC(=C2C1=O)[N+](=O)[O-]

Description

4-Nitroquinoline-5,8-dione is a useful research compound. Its molecular formula is C9H4N2O4 and its molecular weight is 204.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

400 mg (1.71 mmol) of 4-nitro-5,8-dimethoxyquinoline are dissolved in 10 mL of CH3CN and 5 mL of water at room temperature. 2.8 g (5.2 mmol) of cerium ammonium nitrate are added and the reaction medium is stirred for 15 min. After evaporating off the CH3CN on a rotary evaporator, 10 mL of water are added and the medium is extracted with CH2Cl2 (3 times 20 mL). After drying the organic phases and evaporating off the solvent on a rotary evaporator, 290 mg of 4-nitroquinoline-5,8-dione are obtained in the form of an orange powder.